BE“GHE Safety Operating Guide

Check Availability & Pricing

Essential Guide to the Proper Disposal of
Verdiperstat

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Verdiperstat

Cat. No.: B1683814

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of
Verdiperstat (also known as AZD3241), a selective, irreversible, and orally active
myeloperoxidase (MPO) inhibitor used in neurodegenerative disease research. Adherence to
these procedures is vital for ensuring laboratory safety, environmental protection, and
regulatory compliance.

Core Safety and Handling Summary

Verdiperstat is classified as harmful if swallowed.[1] Standard laboratory precautions, including
the use of personal protective equipment (PPE) such as gloves, lab coats, and safety glasses,
should be followed at all times during handling and disposal.

Quantitative Data and Hazard Information

A summary of key quantitative and hazard data for Verdiperstat is provided in the table below

for easy reference.
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Property Value Source

Molecular Formula C11H15N30:2S PubChem[1]

Molecular Weight 253.32 g/mol PubChem[1]

o Acute Toxicity 4, Oral (Harmful

GHS Classification ) PubChem[1]
if swallowed)

Hazard Statement H302: Harmful if swallowed PubChem[1]
P501: Dispose of
contents/container in

Precautionary Statement accordance with PubChem[1]

local/regional/national/internati

onal regulations.

Storage (Solid)

-20°C for 3 years

TargetMol[2]

Storage (In Solvent)

-80°C for 1 year

TargetMol[2]

Step-by-Step Disposal Protocol for Verdiperstat

The following procedures are based on general best practices for the disposal of research-

grade pharmaceutical compounds in a laboratory setting.

Step 1: Segregation of Waste

Proper segregation is the first and most critical step in the waste disposal process.

 Identify Verdiperstat Waste: This includes:

[¢]

[¢]

o

o

Unused or expired solid Verdiperstat powder.

Solutions containing Verdiperstat.

Contaminated PPE (e.g., gloves, disposable lab coats).

Contaminated labware (e.g., vials, pipette tips, weighing boats).
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o Separate from General Waste: Under no circumstances should Verdiperstat waste be
disposed of in regular trash or sinks.

Step 2: Preparing Solid Waste for Disposal

For pure, unused, or expired Verdiperstat powder:

e Do Not Crush or Grind: To avoid generating dust, do not crush or grind tablets or capsules if
applicable.

e Mix with an Inert Substance: In its original container, or a new, clearly labeled one, mix the
solid Verdiperstat with an unappealing, inert substance like cat litter, sand, or used coffee
grounds.[3] This makes the substance less attractive for accidental ingestion or diversion.

o Seal the Container: Securely seal the primary container.

Step 3: Preparing Liquid Waste for Disposal

For solutions containing Verdiperstat (e.g., in DMSO):

e Collect in a Designated Waste Container: Use a dedicated, leak-proof, and clearly labeled
hazardous waste container for all liquid Verdiperstat waste.

e Do Not Mix with Incompatible Waste: Ensure the waste container is only used for compatible
chemical waste streams.

o Secure the Container: Keep the container sealed when not in use.

Step 4: Packaging and Labeling for Final Disposal

o Package Securely: Place the sealed primary containers of solid and liquid waste into a
larger, durable, and sealable outer container.

o Label Clearly: The outer container must be clearly labeled as "Hazardous Waste" and should
include:

o The name "Verdiperstat" or "AZD3241".

o The approximate quantity.
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o The date of accumulation.

o Relevant hazard symbols (e.g., "Harmful").

Step 5: Final Disposal

e Engage a Licensed Waste Disposal Contractor: The final disposal of Verdiperstat waste
must be handled by a licensed and certified hazardous waste disposal company.

» Follow Institutional Protocols: Adhere to your institution's specific environmental health and
safety (EHS) guidelines for chemical waste pickup and disposal.

e Maintain Records: Keep a detailed record of the disposed of quantities and the date of
disposal for regulatory compliance.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the decision-making process and workflow for the proper
disposal of Verdiperstat in a laboratory setting.
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Caption: A workflow diagram illustrating the key stages of Verdiperstat disposal.

Signaling Pathway Visualization

While Verdiperstat's primary disposal does not involve a biological signaling pathway, its
mechanism of action is relevant to its research context. Verdiperstat is an inhibitor of
myeloperoxidase (MPO), an enzyme involved in oxidative stress and neuroinflammation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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